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Compound of Interest

Compound Name: SL-164

Cat. No.: B1619551 Get Quote

SL-164: Not a Viable Therapeutic Agent
A thorough review of available scientific and medical literature reveals that SL-164, also known

as dicloqualone, is not a recognized therapeutic agent and is not currently under investigation

in clinical trials for any medical condition.[1][2][3] Developed in the late 1960s as an analogue

of methaqualone, SL-164 exhibits sedative and hypnotic properties.[1][4] However, it was

never commercialized for clinical use due to a significant risk of convulsions.[1]

Recent information indicates that SL-164 is accessible online as a designer drug, and its

ingestion has been associated with severe adverse effects, including prolonged agitated

delirium.[5] There is no scientific evidence to support any therapeutic potential for SL-164.

Given the lack of clinical development and the associated safety concerns, a comparative

analysis of SL-164 with existing therapeutic drugs is not feasible. The fundamental prerequisite

for such a comparison—the legitimate investigation of a compound as a therapeutic agent with

supporting preclinical and clinical data—is absent in the case of SL-164.

Therefore, this guide cannot provide a comparison of SL-164 to existing drugs, as it does not

have a recognized therapeutic application. The scientific and medical communities do not

consider SL-164 a viable candidate for drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

